Cas no 1822499-05-7 (methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate)

• Product Name: methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• CAS No: 1822499-05-7
• MF: C₁₅H₂₀BrNO₄
• MW: 358.227603912354
• MDL: MFCD30497933
• CID: 4621173
• PubChem ID: 73075661
• Update Time: 2025-10-28

methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate

• MDL： MFCD30497933
• Inchi： 1S/C15H20BrNO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)9-10-7-5-6-8-11(10)16/h5-8,12H,9H2,1-4H3,(H,17,19)/t12-/m0/s1
• InChI Key： GVCWQKAEBHIGJA-LBPRGKRZSA-N
• SMILES： C(OC)(=O)[C@H](CC1=CC=CC=C1Br)NC(OC(C)(C)C)=O

Additional information on methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate

Methyl 3-(2-Bromophenyl)-2-{[(tert-Butoxy)carbonyl]amino}Propanoate: A Comprehensive Overview

The compound methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate (CAS No. 1822499-05-7) is a highly specialized organic molecule with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a bromophenyl moiety, and a tert-butoxycarbonyl (Boc) protected amino group. The combination of these functional groups makes it a versatile building block for various synthetic strategies.

Recent studies have highlighted the importance of this compound in the synthesis of bioactive molecules. The presence of the bromophenyl group introduces aromaticity and potential for further substitution reactions, while the Boc-protected amino group provides a handle for controlled deprotection and subsequent functionalization. Researchers have utilized this compound as an intermediate in the construction of complex peptide analogs and small molecule inhibitors targeting various disease states, including cancer and neurodegenerative disorders.

The synthesis of methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate typically involves multi-step processes that emphasize precision and control over stereochemistry. Key steps often include nucleophilic aromatic substitution to introduce the bromophenyl group, followed by selective protection of the amino group using tert-butyl carbamate. These steps are critical to ensure the stability and reactivity of the final product, which is essential for its downstream applications.

In terms of applications, this compound has shown promise in drug discovery programs where precise control over molecular architecture is paramount. For instance, its use as a precursor in peptide synthesis allows for the incorporation of bulky substituents without compromising the overall stability of the molecule. Additionally, its role in click chemistry reactions has been explored, leveraging its functional groups to form robust covalent bonds with other reactants.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide critical insights into its molecular integrity and are essential for ensuring consistency across different batches.

In conclusion, methyl 3-(2-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}propanoate stands out as a valuable tool in contemporary organic synthesis. Its unique combination of functional groups and compatibility with diverse reaction conditions make it an indispensable component in the development of advanced chemical entities. As research continues to uncover new applications for this compound, its role in advancing scientific discovery is expected to grow significantly.